Cas no 2229309-73-1 (3,3-diethoxy-2,2-difluoropropan-1-amine)

• Product Name: 3,3-diethoxy-2,2-difluoropropan-1-amine
• CAS No: 2229309-73-1
• MF: C₇H₁₅F₂NO₂
• MW: 183.196309328079
• CID: 6212901
• PubChem ID: 165611315
• Update Time: 2025-06-15

3,3-diethoxy-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-diethoxy-2,2-difluoropropan-1-amine
• 2229309-73-1
• EN300-1737524

• Inchi： 1S/C7H15F2NO2/c1-3-11-6(12-4-2)7(8,9)5-10/h6H,3-5,10H2,1-2H3
• InChI Key： MNKRRZJJAQLVGH-UHFFFAOYSA-N
• SMILES： FC(CN)(C(OCC)OCC)F

Computed Properties

• Exact Mass: 183.10708505g/mol
• Monoisotopic Mass: 183.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 3,3-diethoxy-2,2-difluoropropan-1-amine

Introduction to 3,3-diethoxy-2,2-difluoropropan-1-amine (CAS No: 2229309-73-1)

3,3-diethoxy-2,2-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229309-73-1, is a fluorinated amine derivative with significant potential in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a subject of considerable interest for synthetic chemists and biologists exploring novel therapeutic agents.

The molecular structure of 3,3-diethoxy-2,2-difluoropropan-1-amine consists of a propane backbone substituted with two ethoxy groups at the 3-position and two fluorine atoms at the 2-position, with an amine functional group at the 1-position. This arrangement imparts distinct electronic and steric characteristics to the molecule, which can be exploited in drug design. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties.

In recent years, there has been growing interest in fluorinated amines due to their role as key motifs in many biologically active compounds. For instance, fluorinated amine derivatives have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific substitution pattern in 3,3-diethoxy-2,2-difluoropropan-1-amine makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The amine group provides a versatile handle for further functionalization via nucleophilic substitution reactions, while the ethoxy and fluoro substituents can influence both the reactivity and the physicochemical properties of the resulting derivatives. This flexibility has made 3,3-diethoxy-2,2-difluoropropan-1-amine a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. For example, fluorine atoms can increase the lipophilicity of molecules, thereby improving their cell membrane permeability. Additionally, fluorine substitution can alter the electronic distribution within a molecule, leading to enhanced binding interactions with biological targets. These effects are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

The synthesis of 3,3-diethoxy-2,2-difluoropropan-1-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by protection-deprotection steps to install the desired functional groups. The use of advanced catalytic systems has also been explored to improve reaction efficiency and selectivity.

In terms of applications, 3,3-diethoxy-2,2-difluoropropan-1-amine has shown promise in several areas. For instance, it has been used as a precursor in the synthesis of novel heterocyclic compounds that exhibit antimicrobial activity. Additionally, its structural features make it a suitable candidate for developing ligands that interact with specific biological receptors.

The pharmacological evaluation of derivatives of 3,3-diethoxy-2,2-difluoropropan-1-amine is an active area of research. Preclinical studies have demonstrated that certain analogs exhibit desirable pharmacokinetic profiles and target engagement properties. These findings are encouraging for further development towards clinical applications.

From a computational chemistry perspective, modeling studies have been conducted to understand the interaction between 3,3-diethoxy-2,2-difluoropropan-1-amine and biological targets. These studies provide insights into how structural modifications can optimize binding affinity and selectivity. Molecular dynamics simulations have also been employed to investigate the conformational dynamics of this compound in solution.

The environmental impact of fluorinated compounds is another consideration in their development and use. While fluorine atoms offer numerous advantages from a pharmacological standpoint, their persistence in the environment raises concerns about long-term ecological effects. Efforts are ongoing to develop more sustainable synthetic methods that minimize waste and reduce environmental footprint.

In conclusion,3, 3(diethoxy)-, 22difluoropropylamine (CAS No: 2229309–73–1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and biologists alike, offering opportunities for developing novel therapeutic agents with improved efficacy and reduced side effects.